Cas no 124729-23-3 (6-pentyl-3-Pyridinol)

• Product Name: 6-pentyl-3-Pyridinol
• CAS No: 124729-23-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD18802962
• CID: 1103052
• PubChem ID: 14495744
• Update Time: 2025-05-21

6-pentyl-3-Pyridinol Chemical and Physical Properties

Names and Identifiers

• 6-pentyl-3-Pyridinol
• SCHEMBL9406017
• DTXSID301315209
• DA-20593
• 124729-23-3
• 6-pentylpyridin-3-ol

• MDL： MFCD18802962
• Inchi： 1S/C10H15NO/c1-2-3-4-5-9-6-7-10(12)8-11-9/h6-8,12H,2-5H2,1H3
• InChI Key： KPYULRJEQCKVFY-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)CCCCC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-pentyl-3-Pyridinol

6-Pentyl-3-Pyridinol: A Comprehensive Overview

6-Pentyl-3-Pyridinol, also known by its CAS number 124729-23-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridinols, which are derivatives of pyridine with hydroxyl groups. The structure of 6-pentyl-3-pyridinol consists of a pyridine ring substituted with a hydroxyl group at position 3 and a pentyl chain at position 6, making it a valuable molecule in various fields.

The synthesis of 6-pentyl-3-pyridinol involves several steps, including the modification of pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of 6-pentyl-3-pyridinol. These improvements have made it more accessible for industrial and research applications.

6-Pentyl-3-pyridinol exhibits interesting chemical properties that make it suitable for diverse applications. For instance, its hydroxyl group at position 3 allows for hydrogen bonding, which can influence its solubility and reactivity. The pentyl chain at position 6 introduces lipophilic character, enhancing its ability to interact with organic solvents and biological membranes. These properties have been leveraged in drug discovery, where 6-pentyl-3-pyridinol serves as a lead compound for developing bioactive agents.

In the field of pharmacology, recent studies have highlighted the potential of 6-pentyl-3-pyridinol as an anti-inflammatory and antioxidant agent. Experimental data suggest that this compound can modulate cellular signaling pathways involved in inflammation, making it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its antioxidant properties could be utilized in developing skincare products or food additives to combat oxidative stress.

The environmental impact of 6-pentyl-3-pyridinol has also been a topic of interest. Researchers have investigated its biodegradability and toxicity to aquatic organisms. Preliminary findings indicate that this compound is moderately biodegradable under aerobic conditions, but further studies are needed to assess its long-term effects on ecosystems. These insights are crucial for ensuring the safe use and disposal of 6-pentyl-3-pyridinol-based products.

In conclusion, 6-pentyl-3-pyridinol, with its CAS number 124729-23-3, represents a versatile compound with potential applications in pharmaceuticals, cosmetics, and food science. Ongoing research continues to uncover new aspects of its chemistry and biology, positioning it as a valuable tool in modern science. As advancements in synthetic methods and biological studies progress, the future of this compound looks promising.